Cas no 143071-78-7 (6-(4-Fluorophenoxy)pyridin-3-amine)

• Product Name: 6-(4-Fluorophenoxy)pyridin-3-amine
• CAS No: 143071-78-7
• MF: C₁₁H₉FN₂O
• MW: 204.200365781784
• MDL: MFCD00052797
• CID: 108111
• PubChem ID: 421224
• Update Time: 2025-10-31

6-(4-Fluorophenoxy)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-(4-Fluorophenoxy)pyridin-3-amine
• 3-Pyridinamine,6-(4-fluorophenoxy)-
• 6-(4-fluorophenoxy)-3-pyridinamine
• 6-(4-Fluorophenoxyl)-3-pyridinamine
• 6-(4-fluorophenoxy)-3-pyridinamine(SALTDATA: HCl)
• 6-(4-Fluorophenoxy)pyridine-3-amine
• SMR000457227
• 143071-78-7
• AKOS000113552
• 5-amino-2-(4-fluorophenoxy)pyridine
• FT-0719588
• AS-44736
• MFCD00052797
• Maybridge1_001733
• SCHEMBL2721244
• SB78302
• A937109
• EN300-41110
• HMS546G17
• AB3809
• 6-(4-fluorophenoxy)pyridin-3-amine, AldrichCPR
• 6-(4-FLUOROPHENOXY)PYRIDINE-3-AMINE, 97+per cent
• DTXSID50329556
• CS-0118144
• MLS000833706
• CHEMBL1469497

• MDL： MFCD00052797
• Inchi： 1S/C11H9FN2O/c12-8-1-4-10(5-2-8)15-11-6-3-9(13)7-14-11/h1-7H,13H2
• InChI Key： KJADQTVNOQCJCC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OC1C=CC(=CN=1)N

Computed Properties

• Exact Mass: 204.06989108g/mol
• Monoisotopic Mass: 204.06989108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 48.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 6-(4-Fluorophenoxy)pyridin-3-amine

Introduction to 6-(4-Fluorophenoxy)pyridin-3-amine (CAS No. 143071-78-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

6-(4-Fluorophenoxy)pyridin-3-amine, identified by the chemical abstracts service number 143071-78-7, is a significant compound in the realm of chemical biology and medicinal chemistry. This heterocyclic amine features a pyridine core substituted with a 4-fluorophenoxy group, making it a structurally intriguing molecule with potential applications in drug discovery and therapeutic development. The presence of the fluorine atom in the aromatic ring introduces unique electronic and steric properties, which can modulate the biological activity of the compound, making it a valuable scaffold for designing novel bioactive molecules.

The 6-(4-Fluorophenoxy)pyridin-3-amine scaffold has garnered attention due to its versatility in medicinal chemistry. The pyridine ring is a common pharmacophore in many bioactive compounds, often found in drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases. The 4-fluorophenoxy moiety further enhances its potential by providing a site for further functionalization, enabling the synthesis of derivatives with tailored biological properties. This compound exemplifies the importance of fluorinated aromatic rings in medicinal chemistry, where fluorine atoms can improve metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 6-(4-Fluorophenoxy)pyridin-3-amine and biological targets. Studies have demonstrated that the fluorine atom in the 4-fluorophenoxy group can engage in specific hydrogen bonding interactions with residues in protein binding pockets, enhancing binding affinity. Additionally, the electron-withdrawing nature of fluorine can influence the electronic distribution around the pyridine ring, affecting its reactivity and interaction with biological systems. These insights have guided the design of more potent and selective inhibitors targeting various therapeutic areas.

In the context of drug discovery, 6-(4-Fluorophenoxy)pyridin-3-amine has been explored as a key intermediate in synthesizing small-molecule inhibitors. For instance, researchers have utilized this compound to develop novel kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The pyridine core provides a rigid framework that can be optimized to fit into the active sites of kinases, while the 4-fluorophenoxy group serves as a hinge region for modulating enzyme activity. Preliminary studies have shown promising results in vitro, indicating that derivatives of 6-(4-Fluorophenoxy)pyridin-3-amine exhibit inhibitory effects on specific kinases with high selectivity.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The introduction of fluorine into aromatic rings can significantly alter physicochemical properties such as lipophilicity, solubility, and metabolic stability. These properties are crucial for determining the pharmacokinetic behavior of drug candidates. For example, fluoroaromatics often exhibit improved bioavailability due to their enhanced lipophilicity, which allows them to cross biological membranes more efficiently. Additionally, fluorine atoms can protect sensitive functional groups from enzymatic degradation, extending the half-life of drugs in vivo.

Recent research has also highlighted the importance of 6-(4-Fluorophenoxy)pyridin-3-amine in developing antiviral agents. The structural features of this compound make it an attractive candidate for inhibiting viral enzymes such as proteases and polymerases. By targeting these essential enzymes, fluoroaromatic derivatives can disrupt viral replication cycles, offering new therapeutic strategies against emerging infectious diseases. Moreover, the ability to modify various positions on the pyridine and phenyl rings allows for fine-tuning of antiviral activity while minimizing off-target effects.

The synthesis of 6-(4-Fluorophenoxy)pyridin-3-amine involves multi-step organic transformations that highlight its synthetic utility. Key steps include nucleophilic aromatic substitution reactions to introduce the 4-fluorophenoxy group onto a halogenated pyridine precursor, followed by amination reactions to install the amino group at the 3-position. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it more accessible for further derivatization and application in drug discovery programs.

Another area where 6-(4-Fluorophenoxy)pyridin-3-amine has shown promise is in the development of central nervous system (CNS) drugs. The ability to cross the blood-brain barrier is critical for treating neurological disorders such as Alzheimer's disease, Parkinson's disease, and depression. Fluoroaromatic compounds often exhibit favorable pharmacokinetic profiles for CNS drug delivery due to their appropriate lipophilicity and metabolic stability. Researchers have synthesized derivatives of 6-(4-Fluorophenoxy)pyridin-3-amine that target neurotransmitter receptors and ion channels involved in CNS function.

The impact of fluorine on electronic properties also plays a crucial role in modulating biological activity. For instance, electron-withdrawing fluorine atoms can increase electrophilicity at certain positions on aromatic rings, facilitating interactions with nucleophilic residues in biological targets. This property has been exploited to design highly reactive intermediates used in medicinal chemistry for covalent drug design strategies. Such strategies involve forming permanent covalent bonds between drug candidates and target proteins or enzymes, leading to prolonged duration of action and improved therapeutic efficacy.

In conclusion,6-(4-Fluorophenoxy)pyridin-3-amineseems poised to play an increasingly important role in pharmaceutical research due to its structural versatility and functional adaptability, particularly when incorporated into drug-like molecules designed for treating various diseases including cancer, infectious diseases,and neurological disorders, among others., It exemplifies how strategic modifications at key positions on heterocyclic scaffolds can yield compounds with enhanced biological activity., The continued exploration,,of this class,,of compounds,,holds,,great promise,,for advancing our understanding,,of disease mechanisms,,and developing novel therapeutics..